[1-[(4,5-dimethyl-2-furyl)methyl]-3-(2-phenoxyethyl)-3-piperidinyl]methanol

• IUPAC Name: [1-[(4,5-dimethylfuran-2-yl)methyl]-3-(2-phenoxyethyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C21H29NO3/c1-17-13-20(25-18(17)2)14-22-11-6-9-21(15-22,16-23)10-12-24-19-7-4-3-5-8-19/h3-5,7-8,13,23H,6,9-12,14-16H2,1-2H3
• InChI Key: PGPBBFMUIHRBAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1)CN2CCCC(C2)(CCOC3=CC=CC=C3)CO)C
• Molecular Formula: C21H29NO3
• Molecular Weight: 343.5 g/mol

Description

[1-[(4,5-dimethyl-2-furyl)methyl]-3-(2-phenoxyethyl)-3-piperidinyl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique structure and properties that make it an interesting candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of [1-[(4,5-dimethyl-2-furyl)methyl]-3-(2-phenoxyethyl)-3-piperidinyl]methanol is not fully understood, but it is believed to act through several different pathways. One proposed mechanism of action is through the modulation of the GABAergic system, which is involved in the regulation of neurotransmitter activity in the brain. This compound has also been shown to inhibit the activity of certain enzymes and receptors that are involved in the development of cancer and other diseases.
Biochemical and Physiological Effects
[1-[(4,5-dimethyl-2-furyl)methyl]-3-(2-phenoxyethyl)-3-piperidinyl]methanol has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to have anticonvulsant and neuroprotective effects. This compound has also been shown to have anti-tumor effects, making it a promising candidate for the development of new cancer treatments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [1-[(4,5-dimethyl-2-furyl)methyl]-3-(2-phenoxyethyl)-3-piperidinyl]methanol in lab experiments is its wide range of pharmacological activities. This compound has been shown to have a variety of effects, making it a useful tool for studying different biological systems. However, one limitation of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are many potential future directions for the study of [1-[(4,5-dimethyl-2-furyl)methyl]-3-(2-phenoxyethyl)-3-piperidinyl]methanol. One area of interest is the development of new drugs that are based on this compound. Researchers are also interested in studying the mechanism of action of this compound in more detail, as well as its potential use in the treatment of various diseases. Additionally, there is interest in developing new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of [1-[(4,5-dimethyl-2-furyl)methyl]-3-(2-phenoxyethyl)-3-piperidinyl]methanol is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of 4,5-dimethyl-2-furanmethanol, 2-phenoxyethanol, and piperidine in the presence of a reducing agent such as sodium borohydride. The reaction is typically carried out in a solvent such as ethanol or methanol, and the resulting product is purified through a series of chromatographic techniques.

Scientific Research Applications

[1-[(4,5-dimethyl-2-furyl)methyl]-3-(2-phenoxyethyl)-3-piperidinyl]methanol has been studied extensively for its potential applications in the field of medicine. This compound has been shown to have a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has also been studied for its potential use in the treatment of various diseases such as cancer and Alzheimer's disease.